Cas no 34668-23-0 ( )

• Product name: &nbsp
• CAS No: 34668-23-0
• MF: C₂₂H₃₂N₂O₂
• MW: 356.50168
• CID: 919407
• PubChem ID: 270587

  Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-acetamidocyclohexyl)phenyl]cyclohexyl]acetamide
• 1.4-Bis-(2-acetamido-1-cyclohexyl)benzol
• AC1L6OXT
• AC1Q5OGE
• AR-1K0477
• n,n'-(benzene-1,4-diyldicyclohexane-2,1-diyl)diacetamide
• NSC113074
• 34668-23-0
• DTXSID70297006
• DS-011891
• NSC-113074
•  

• Inchi： InChI=1S/C22H32N2O2/c1-15(25)23-21-9-5-3-7-19(21)17-11-13-18(14-12-17)20-8-4-6-10-22(20)24-16(2)26/h11-14,19-22H,3-10H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： HOAWBXFLPWAFLR-UHFFFAOYSA-N
• SMILES： CC(=O)NC1CCCCC1C2=CC=C(C=C2)C3CCCCC3NC(=O)C

Computed Properties

• Exact Mass: 356.24656
• Monoisotopic Mass: 356.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 58.2
• LogP: 4.79300